1-(4-((4-(2-(Hydroxymethyl)pyrrolidin-1-yl)piperidin-1-yl)sulfonyl)phenyl)ethanone

• IUPAC Name: 1-[4-[4-[2-(hydroxymethyl)pyrrolidin-1-yl]piperidin-1-yl]sulfonylphenyl]ethanone
• InChI: InChI=1S/C18H26N2O4S/c1-14(22)15-4-6-18(7-5-15)25(23,24)19-11-8-16(9-12-19)20-10-2-3-17(20)13-21/h4-7,16-17,21H,2-3,8-13H2,1H3
• InChI Key: IKQGICYTYZQERL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)N3CCCC3CO
• Molecular Formula: C18H26N2O4S
• Molecular Weight: 366.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a phenyl ring connected to a pyrrolidinyl and a piperidinyl group via a sulfonyl bridge. Further structural properties and quantum chemical calculations can be carried out using density functional theory (DFT) at the B3LYP and B3PW91 level with a 6-311++G(d,p) basis set.

Physical And Chemical Properties Analysis

The compound is a colorless to yellow-brown liquid or solid. Its molecular weight is 366.48. Further physical and chemical properties can be determined through spectroscopic studies and quantum chemical calculations.

Scientific Research Applications

Anticancer Activity

Researchers have explored the synthesis of novel sulfones incorporating biologically active moieties starting with related chemical structures. These compounds have been evaluated for their in vitro anticancer activity, particularly against breast cancer cell lines such as MCF7. This indicates a potential application in the development of anticancer agents (Bashandy et al., 2011).

Antibacterial Activity

The synthesis of compounds via microwave irradiation, starting with related chemical structures, has shown promising antibacterial activity. This suggests the potential for developing new antibacterial agents utilizing related chemical frameworks (Merugu, Ramesh, & Sreenivasulu, 2010).

Hydroaminomethylation

Hydroaminomethylation reactions involving related compounds have been carried out to achieve high activities and selectivities. This process could be applicable in the synthesis of complex molecules or intermediates for pharmaceuticals (Hamers et al., 2009).

DNA Photo-cleavage Agents

Certain derivatives have been studied for their ability to cleave DNA upon UV irradiation. This property could have implications in biotechnological and medical applications, such as in the design of new therapeutic strategies or molecular biology tools (Andreou et al., 2016).

Chemical Synthesis and Organic Chemistry

The compound and its derivatives have been utilized in various chemical syntheses, demonstrating the versatility and potential of this compound as a precursor or intermediate in the production of more complex molecules. This includes the synthesis of novel heterocycles, pyrrolidines, and piperidines with potential applications in medicinal chemistry and drug design (Back & Nakajima, 2000).

Future Directions

The compound and its similar structures have potential for further development due to their significant activity against Mycobacterium tuberculosis H37Ra. Their high antioxidant properties and the fact that they can be found through natural and synthetic ways have made it preferred in medical applications.

Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing a pyrrolidine ring, have been widely used in medicinal chemistry to obtain compounds for the treatment of human diseases . The pyrrolidine ring is known for its ability to efficiently explore the pharmacophore space due to sp3-hybridization .

Mode of Action

The different stereoisomers and the spatial orientation of substituents in compounds with a pyrrolidine ring can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .

Biochemical Pathways

Compounds with similar structures have been reported to influence various biological activities .

Result of Action

Compounds with similar structures have been reported to have various biological activities .

Action Environment

It is known that the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .